N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(methylthio)benzamide

• IUPAC Name: 2-methylsulfanyl-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C22H28N4OS/c1-15-23-19-9-5-3-7-17(19)21(24-15)26-13-11-16(12-14-26)25-22(27)18-8-4-6-10-20(18)28-2/h4,6,8,10,16H,3,5,7,9,11-14H2,1-2H3,(H,25,27)
• InChI Key: BJHYPOVYROJQAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCCC2)C(=N1)N3CCC(CC3)NC(=O)C4=CC=CC=C4SC
• Molecular Formula: C22H28N4OS
• Molecular Weight: 396.6 g/mol

Description

N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C22H28N4OS and its molecular weight is 396.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Carboxamides as Potential Antipsychotic Agents

Research into heterocyclic carboxamides, including structures similar to the specified compound, has been conducted to evaluate their potential as antipsychotic agents. These studies involve the synthesis and evaluation of various analogs for their binding affinity to dopamine and serotonin receptors, crucial targets in antipsychotic drug action. For example, studies have identified certain derivatives exhibiting potent in vivo activities, comparable to known antipsychotics, with a reduced propensity for extrapyramidal side effects, suggesting their utility in treating schizophrenia with a lower risk of movement disorders (Norman et al., 1996).

Luminescent Properties and Photo-induced Electron Transfer

Compounds featuring piperazine substituents, akin to the specified chemical structure, have been synthesized and analyzed for their luminescent properties and photo-induced electron transfer (PET) capabilities. These studies provide insights into the chemical's potential applications in developing pH probes and fluorescence-based sensors, which could be valuable in various biochemical and medical diagnostics contexts (Gan et al., 2003).

Cyclic Benzamides as Mixed Dopamine/Serotonin Receptor Antagonists

Another area of research has focused on cyclic benzamides as mixed dopamine D2 and serotonin 5-HT2 receptor antagonists. These compounds, including structures related to the one mentioned, have been synthesized and evaluated for their potential as atypical antipsychotic agents. The studies highlighted the importance of structural modifications to enhance receptor binding activities and reduce side effects, aiming to develop more effective treatments for schizophrenia (Norman et al., 1994).

Enantioselective Synthesis of CGRP Receptor Inhibitors

Research into the enantioselective synthesis of CGRP (calcitonin gene-related peptide) receptor inhibitors has also been reported. These studies include the development of synthesis methodologies for compounds with structural similarities to the specified chemical, highlighting their potential in creating novel treatments for conditions like migraine, by antagonizing the CGRP receptor (Cann et al., 2012).